Cas no 1093204-15-9 (2-Bromo-3-fluoro-6-nitrobenzonitrile)

• Product Name: 2-Bromo-3-fluoro-6-nitrobenzonitrile
• CAS No: 1093204-15-9
• MF: C₇H₂BrFN₂O₂
• MW: 245.005383968353
• CID: 4971212
• Update Time: 2025-06-10

2-Bromo-3-fluoro-6-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-fluoro-6-nitrobenzonitrile
• 2-Bromo-3-fluoro-6-nitrobenzonitrile

• Inchi： 1S/C7H2BrFN2O2/c8-7-4(3-10)6(11(12)13)2-1-5(7)9/h1-2H
• InChI Key： PXAWVKKHZJIORY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1C#N)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 259
• XLogP3: 2.3
• Topological Polar Surface Area: 69.6

Additional information on 2-Bromo-3-fluoro-6-nitrobenzonitrile

2-Bromo-3-fluoro-6-nitrobenzonitrile: A Comprehensive Overview

The compound 2-Bromo-3-fluoro-6-nitrobenzonitrile (CAS No. 1093204-15-9) is a highly specialized organic chemical with a complex structure and diverse applications. This compound is characterized by its unique combination of functional groups, including a bromine atom at position 2, a fluorine atom at position 3, a nitro group at position 6, and a cyano group at the benzonitrile moiety. These substituents contribute to its distinctive chemical properties, making it a valuable molecule in various fields such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the potential of 2-Bromo-3-fluoro-6-nitrobenzonitrile in drug discovery, particularly in the development of novel antibiotics and anticancer agents. The presence of the nitro group and cyano group enhances its ability to interact with biological targets, while the halogen atoms (bromine and fluorine) provide additional stability and bioavailability. Researchers have also explored its role as an intermediate in the synthesis of more complex molecules, leveraging its reactivity to form bonds with other functional groups.

In the field of agrochemicals, 2-Bromo-3-fluoro-6-nitrobenzonitrile has shown promise as a precursor for herbicides and fungicides. Its ability to undergo nucleophilic aromatic substitution reactions makes it an ideal candidate for modifying existing agrochemical compounds to improve their efficacy and reduce environmental impact. Recent advancements in green chemistry have further emphasized the importance of using such compounds in sustainable agricultural practices.

The synthesis of 2-Bromo-3-fluoro-6-nitrobenzonitrile involves a multi-step process that typically begins with the nitration of bromobenzene derivatives. The introduction of the fluorine atom and cyano group requires precise control over reaction conditions to ensure high yields and purity. Modern synthetic techniques, such as microwave-assisted synthesis and catalytic methods, have significantly improved the efficiency of this process, making it more accessible for large-scale production.

From an environmental perspective, understanding the fate and transport of 2-Bromo-3-fluoro-6-nitrobenzonitrile in natural systems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a key role in its breakdown. However, its persistence in aquatic environments remains a concern, particularly in regions with limited wastewater treatment infrastructure. Regulatory agencies are increasingly focusing on assessing the ecological risks associated with such compounds to ensure their safe use and disposal.

In conclusion, 2-Bromo-3-fluoro-6-nitrobenzonitrile (CAS No. 1093204-15-9) is a versatile compound with significant potential across multiple industries. Its unique chemical properties, combined with recent advancements in synthetic methods and application development, position it as a key player in modern chemistry. As research continues to uncover new uses and optimize its production processes, this compound will undoubtedly remain at the forefront of scientific innovation.